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Compound of Interest

Compound Name: BRD3308

Cat. No.: B15564009

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of BRD3308, a selective histone deacetylase 3 (HDACS3) inhibitor. Adherence to these
procedures is critical for minimizing environmental impact and safeguarding laboratory

personnel.

BRD3308 is utilized in research for its potential therapeutic applications, including in the
contexts of diabetes and HIV-1 latency.[1][2][3][4] Due to its biological activity, it is imperative to
treat BRD3308 as a hazardous chemical waste. The following procedures are based on
general best practices for laboratory chemical disposal and should be supplemented by
consulting the official Safety Data Sheet (SDS) provided by the supplier and your institution's
Environmental Health and Safety (EHS) guidelines.

Key Chemical and Physical Properties of BRD3308

A summary of the key quantitative data for BRD3308 is presented below for easy reference.
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Property Value Source
CAS Number 1550053-02-5 [1]
Molecular Formula C15H14FN302 [1][5]
Molecular Weight 287.29 g/mol [11[3]
Purity >98% [1]

ICso for HDAC3 54 nM [2][3]
ICso for HDAC1 1.26 pM [21[3]
ICso for HDAC2 1.34 uyM [2][3]
Solubility in DMSO 30 mgm_]L’ 250 mg/mL. (with [1][2][5]

ultrasonic)

Solubility in Ethanol 30 mg/mL [1]
Storage Temperature -20°C (powder) [5]

Experimental Protocols: Proper Disposal
Procedures for BRD3308

The following step-by-step protocol outlines the recommended procedures for the safe disposal
of BRD3308.

1. Immediate Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, a
lab coat, and chemical-resistant gloves, when handling BRD3308.

Conduct all handling and preparation for disposal in a well-ventilated area, preferably within
a certified chemical fume hood, to prevent inhalation of dust or aerosols.

2. Waste Identification and Segregation:

Solid Waste: Collect all solid BRD3308 waste, including residual powder and contaminated
consumables such as weighing paper, pipette tips, and gloves, in a dedicated, leak-proof,
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and clearly labeled hazardous waste container.

Liguid Waste: Collect solutions containing BRD3308 in a separate, compatible, and clearly
labeled hazardous liquid waste container. Do not mix with incompatible waste streams.[6]

Sharps Waste: Any sharps, such as needles or razor blades, contaminated with BRD3308
should be disposed of in a designated sharps container that is also labeled as hazardous
chemical waste.

. Waste Container Management:

Labeling: Immediately upon adding the first waste, affix a hazardous waste label to the
container. The label must include "Hazardous Waste," the full chemical name "BRD3308,"
and a clear description of the contents (e.g., "Solid waste with BRD3308" or "BRD3308 in
DMSQO").[7]

Closure: Keep the waste container securely closed at all times, except when adding waste.

[6]

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.[7][8] The SAA should be in a secondary containment bin to prevent spills and
away from incompatible materials such as strong acids, bases, and oxidizing agents.[6][8]

. Disposal of Empty Containers:

To be considered non-hazardous, an empty container that held BRD3308 must be triple-
rinsed with a suitable solvent (e.g., ethanol or another solvent in which BRD3308 is soluble).

[7]

The first rinsate must be collected and disposed of as hazardous liquid waste.[6] For highly
toxic compounds, the first three rinses should be collected.[6]

After triple-rinsing and allowing the container to air-dry completely in a fume hood, the label
should be defaced or removed, and the container can then be disposed of in the regular
laboratory glass waste or as directed by your institution's EHS office.[7]

. Requesting Waste Pickup:
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e Once the hazardous waste container is full, or if it has been in storage for a period
approaching your institution's limit (often 9-12 months), contact your institution's EHS
department to schedule a waste pickup.[8]

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps and decision points in the proper disposal of
BRD3308.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of BRD3308.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15564009?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/34875/brd3308
https://www.medchemexpress.com/brd3308.html
https://www.selleckchem.com/products/brd3308.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017514/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017514/
https://immunomart.com/product/brd3308/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Hdac_IN_65.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b15564009#brd3308-proper-disposal-procedures
https://www.benchchem.com/product/b15564009#brd3308-proper-disposal-procedures
https://www.benchchem.com/product/b15564009#brd3308-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15564009?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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